4-Chloro-5,8-dimethyl-6-nitroquinoline

• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• IUPAC Name: 4-chloro-5,8-dimethyl-6-nitroquinoline
• InChI: InChI=1S/C11H9ClN2O2/c1-6-5-9(14(15)16)7(2)10-8(12)3-4-13-11(6)10/h3-5H,1-2H3
• InChI Key: JUVALBQUVQWRKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C(C=CN=C12)Cl)C)[N+](=O)[O-]

Description

4-Chloro-5,8-dimethyl-6-nitroquinoline is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask is placed 5,8-dimethyl-6-nitro-4-quinolone (3.01 g, 13.8 mmol) with phosphorus oxychloride (41.3 g, 268 mmol). The mixture is refluxed under argon with stirring for 3 hours. After cooling to room temperature the mixture is poured on crushed ice, and concentrated ammonium hydroxide (100 mL) is added. Extraction with chloroform (2×200 mL), drying over potassium carbonate, filtration and solvent removal by rotary evaporation gives 4-chloro-5,8-dimethyl-6-nitroquinoline.